Cas no 199296-22-5 (1(2H)-Pyrazineaceticacid,3-amino-6-methyl-2-oxo-(9CI))

• Product Name: 1(2H)-Pyrazineaceticacid,3-amino-6-methyl-2-oxo-(9CI)
• CAS No: 199296-22-5
• MF: C₇H₉N₃O₃
• MW: 183.164661169052
• CID: 908662
• PubChem ID: 22008747
• Update Time: 2025-04-19

1(2H)-Pyrazineaceticacid,3-amino-6-methyl-2-oxo-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyrazineaceticacid,3-amino-6-methyl-2-oxo-(9CI)
• 2-(3-amino-6-methyl-2-oxopyrazin-1-yl)acetic acid
• 2-[(5-NITRO-2-PYRIDYL)AMINO]ETHANOL
• 3-Amino-6-methyl-1-carboxymethylpyrazinone
• (3-AMINO-6-METHYL-2-OXOPYRAZIN-1(2H)-YL)ACETIC ACID
• DTXSID50621446
• IUGXVVRUJHMWQK-UHFFFAOYSA-N
• 2-(3-Amino-6-methyl-2-oxopyrazin-1(2H)-yl)acetic acid
• DB-217925
• 199296-22-5
• SCHEMBL7404995
• 2-(3-Amino-6-methyl-2-oxopyrazin-1(2H)-yl)aceticacid
• 3-Amino-6-methyl-2-oxo-1(2h)-pyrazineacetic acid

• Inchi： 1S/C7H9N3O3/c1-4-2-9-6(8)7(13)10(4)3-5(11)12/h2H,3H2,1H3,(H2,8,9)(H,11,12)
• InChI Key： IUGXVVRUJHMWQK-UHFFFAOYSA-N
• SMILES： O=C1C(N)=NC=C(C)N1CC(=O)O

Computed Properties

• Exact Mass: 183.06400
• Monoisotopic Mass: 183.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: -1.1
• Topological Polar Surface Area: 96Ų

Experimental Properties

• PSA: 98.21000
• LogP: -0.20030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives